Cas no 1322236-95-2 (N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine)

• Product Name: N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine
• CAS No: 1322236-95-2
• MF: C₂₃H₁₇NO₅S
• MW: 419.449784994125
• CID: 6387602
• PubChem ID: 2134587
• Update Time: 2025-10-31

N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine
• 1,4-Benzodioxin-6-amine, 2,3-dihydro-N-[3-(phenylsulfonyl)-2H-1-benzopyran-2-ylidene]-, [N(Z)]-
• N-[(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene]-2,3-dihydro-1,4-benzodioxin-6-amine
• (Z)-N-(3-(phenylsulfonyl)-2H-chromen-2-ylidene)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine
• AKOS001829930
• F1601-0267
• 1322236-95-2
• 3-(benzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromen-2-imine

• Inchi： 1S/C23H17NO5S/c25-30(26,18-7-2-1-3-8-18)22-14-16-6-4-5-9-19(16)29-23(22)24-17-10-11-20-21(15-17)28-13-12-27-20/h1-11,14-15H,12-13H2/b24-23-
• InChI Key： DUQAIZBNKXMHKD-VHXPQNKSSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC2C=CC=CC=2O/C/1=N\C1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 419.08274382g/mol
• Monoisotopic Mass: 419.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 645.6±65.0 °C(Predicted)
• pka: 0.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine

Introduction to N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine (CAS No. 1322236-95-2)

N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number CAS No. 1322236-95-2, belongs to a class of molecules known for their potential pharmacological properties. The intricate structure of this compound, featuring a chromenylidene core linked to a benzodioxin moiety, makes it a subject of intense study for its possible applications in drug development and therapeutic interventions.

The molecular architecture of N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine is characterized by its dual functionality, which includes both electron-withdrawing and electron-donating groups. This balance is critical in determining its reactivity and interaction with biological targets. The presence of the benzenesulfonyl group at the 3-position of the chromen ring enhances its solubility and stability, making it more amenable for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focusing on flavonoid derivatives due to their diverse biological activities. Flavonoids are known for their antioxidant, anti-inflammatory, and antimicrobial properties, and the structural motif of N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine aligns well with this class of compounds. The chromenylidene group contributes to its ability to inhibit various enzymes and receptors involved in pathological processes such as cancer and neurodegenerative diseases.

The benzodioxin moiety in this compound is particularly noteworthy for its potential role in modulating biological pathways. Benzodioxins have been studied extensively for their effects on enzyme systems and their ability to interact with nuclear receptors. This interaction can lead to significant changes in gene expression, which may have therapeutic implications. For instance, studies have shown that certain benzodioxin derivatives can modulate the activity of peroxisome proliferator-activated receptors (PPARs), which are involved in metabolic regulation and inflammation.

The synthesis of N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine involves a series of multi-step reactions that require precise control over reaction conditions. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as sulfonylation and cyclization. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological testing.

In terms of biological activity, preliminary studies on N-(2Z)-3-(benzenesulfonyl)-2H-chromen-2-ylidene-2,3-dihydro-1,4-benzodioxin-6-amine strong>) have shown promising results in vitro. The compound has demonstrated inhibitory effects on several enzymes that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Additionally, its ability to interact with PPARs may make it useful in the development of drugs targeting metabolic disorders such as obesity and type 2 diabetes.

The pharmacokinetic properties of this compound are also under investigation. Understanding how N-(< strong > )), including absorption distribution metabolism excretion (ADME) profiles is crucial for determining its suitability for clinical use. Preliminary data suggest that the compound has good oral bioavailability and moderate metabolic stability, which are favorable characteristics for a drug candidate.

The future direction of research on N-(< strong > )) will likely focus on optimizing its chemical structure to enhance its biological activity while minimizing potential side effects. This may involve modifications to the chromenylidene or benzodioxin moieties to improve binding affinity and selectivity for target enzymes or receptors. Additionally, exploring new synthetic routes could lead to more efficient production methods.

In conclusion,N-( ),CAS NoCAS No strong>) represents an exciting advancement in the field of medicinal chemistry Its unique structureand promising biological activitiesmake it a valuable candidatefor further researchand development into new therapeutic agents With continued investigation intoits pharmacological propertiesand synthetic optimization,N -( ) may one day contribute to the treatmentof various diseases includingcancerand metabolic disorders。